Cas no 1554401-57-8 (1-(propan-2-yl)-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxylic acid)

• Product Name: 1-(propan-2-yl)-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxylic acid
• CAS No: 1554401-57-8
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5296598
• PubChem ID: 83862375
• Update Time: 2025-05-20

1-(propan-2-yl)-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydro-1-(1-methylethyl)-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid
• 1-(propan-2-yl)-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxylic acid
• EN300-764588
• 1554401-57-8

• Inchi： 1S/C10H15N3O2/c1-6(2)13-8-5-11-4-3-7(8)9(12-13)10(14)15/h6,11H,3-5H2,1-2H3,(H,14,15)
• InChI Key： VLICXZVGBCPCRJ-UHFFFAOYSA-N
• SMILES： OC(C1C2CCNCC=2N(C(C)C)N=1)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 402.3±45.0 °C(Predicted)
• pka: 3.61±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(propan-2-yl)-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxylic acid

A Comprehensive Overview of 1-(propan-2-yl)-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxylic acid (CAS No. 1554401-57-8)

1-(propan-2-yl)-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxylic acid (CAS No. 1554401-57-8) is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazolopyridines and is characterized by its unique structural features and functional groups. The molecule consists of a pyrazolo[3,4-c]pyridine ring system substituted with a propan-2-yl group and a carboxylic acid moiety. These functional groups contribute to its versatile chemical reactivity and biological activity.

The synthesis of CAS No. 1554401-57-8 involves advanced organic chemistry techniques such as multi-component reactions and catalytic processes. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity while minimizing environmental impact. Researchers have explored the use of microwave-assisted synthesis and green chemistry principles to develop more sustainable methods for producing this compound.

One of the most promising applications of CAS No. 1554401-57-8 is in the field of drug discovery. The compound has shown potential as a lead molecule for developing novel therapeutic agents targeting various diseases such as cancer and neurodegenerative disorders. Its unique structure allows for interactions with specific biological targets such as kinases and receptors. Recent research has highlighted its ability to modulate key signaling pathways involved in cell proliferation and apoptosis.

In addition to its pharmaceutical applications, CAS No. 1554401-57-8 has also been investigated for its role in materials science. The compound's aromatic ring system and functional groups make it a candidate for use in organic electronics and optoelectronic devices. Studies have demonstrated its potential as a building block for constructing advanced materials with tailored electronic properties.

The environmental impact of CAS No. 1554401-57-8 has also been a subject of recent research interest. Scientists have evaluated its biodegradability and toxicity under various conditions to assess its safety for industrial use and environmental release. Preliminary findings suggest that the compound exhibits low acute toxicity but further studies are needed to fully understand its long-term effects on ecosystems.

From a regulatory standpoint, CAS No. 1554401